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Compound of Interest

Compound Name: Vegfr-2-IN-64

Cat. No.: B15576130 Get Quote

For researchers and scientists engaged in drug development, the proper handling and disposal

of chemical compounds are paramount to ensuring laboratory safety and environmental

protection. Vegfr-2-IN-64, a compound utilized in research targeting the Vascular Endothelial

Growth Factor Receptor 2 (VEGFR-2), necessitates stringent disposal protocols due to its

potential hazards. Adherence to these procedures is not only a matter of regulatory compliance

but also a critical component of responsible research conduct.

All waste materials contaminated with Vegfr-2-IN-64 must be treated as hazardous chemical

waste. Under no circumstances should this material be disposed of down the drain or in regular

solid waste containers[1]. The following guidelines provide a comprehensive, step-by-step

approach to the safe disposal of Vegfr-2-IN-64.

Waste Segregation and Collection
Proper segregation of waste at the point of generation is the first and most critical step. All

items that have come into contact with Vegfr-2-IN-64 must be separated from non-hazardous

waste[1].

Solid Waste: All contaminated solid materials, including personal protective equipment

(PPE), pipette tips, tubes, and flasks, should be collected in a dedicated, clearly labeled, and

leak-proof hazardous waste container. The container material must be compatible with any

solvents used[1].
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Liquid Waste: All liquid waste containing Vegfr-2-IN-64 should be collected in a sealed, leak-

proof, and clearly labeled hazardous waste container. If the liquid waste contains flammable

solvents, an appropriate container for flammable materials must be used[1].

Container Labeling and Storage
Accurate and clear labeling of hazardous waste containers is essential for safe handling and

disposal. Each container must be labeled with the words "Hazardous Waste" and the full

chemical name, "Vegfr-2-IN-64"[1][2]. The label should also include the approximate

concentration of the compound and the solvents used[1].

Hazardous waste containers should be stored in a designated, well-ventilated, and secure

area. It is crucial to store them away from incompatible materials to prevent dangerous

chemical reactions[1][2]. According to guidelines from the National Research Council, chemical

waste should be accumulated at or near the point of generation and kept under the control of

laboratory personnel[3].
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Parameter Guideline Regulatory Basis

Waste Classification Hazardous Chemical Waste
Resource Conservation and

Recovery Act (RCRA)

Solid Waste Container
Dedicated, leak-proof,

compatible material

Occupational Safety and

Health Administration (OSHA)

[3]

Liquid Waste Container

Sealed, leak-proof, compatible

material (flammable rated if

necessary)

OSHA[3]

Container Labeling
"Hazardous Waste", "Vegfr-2-

IN-64", concentration, solvents

Central Washington University

Hazardous Waste

Guidelines[2]

Storage Location

Designated, well-ventilated,

secure area, away from

incompatibles

National Research Council[3]

Maximum Accumulation

(Satellite Area)

55 gallons of hazardous waste

or 1 quart of acutely toxic

waste

40 CFR section 262.15[4][5]

Disposal Method

Through institution's EHS or

licensed hazardous waste

contractor

Environmental Protection

Agency (EPA)

Disposal Procedure
The final step is to arrange for the collection and disposal of the hazardous waste through the

institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor. This ensures that the waste is transported to and treated at an approved

waste disposal facility in compliance with all federal, state, and local regulations[1][5].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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